Cas no 483967-52-8 (3-(propylamino)-1λ?-thiolane-1,1-dione hydrochloride)

3-(Propylamino)-1λ?-thiolane-1,1-dione hydrochloride is a sulfonamide derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a thiolane ring with a sulfonyl group and a propylamino substituent, offering reactivity for further functionalization. The hydrochloride salt enhances solubility and stability, making it suitable for synthetic workflows. This compound may serve as an intermediate in the development of bioactive molecules, particularly those targeting sulfonamide-based pharmacophores. Its well-defined chemical properties and purity ensure reproducibility in research settings. The product is typically supplied as a solid, with characterization data (e.g., NMR, HPLC) available to confirm identity and quality.
3-(propylamino)-1λ?-thiolane-1,1-dione hydrochloride structure
483967-52-8 structure
Product Name:3-(propylamino)-1λ?-thiolane-1,1-dione hydrochloride
CAS No:483967-52-8
MF:C7H16ClNO2S
MW:213.72544002533
CID:843590
PubChem ID:9551893
Update Time:2025-05-20

3-(propylamino)-1λ?-thiolane-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

    • N-(1,1-DIOXIDOTETRAHYDROTHIEN-3-YL)-N-PROPYLAMINE HYDROCHLORIDE
    • 3-(propylamino)-1λ?-thiolane-1,1-dione hydrochloride
    • 483967-52-8
    • 1,1-dioxo-N-propylthiolan-3-amine;hydrochloride
    • 3-(propylamino)-1$l^{6}-thiolane-1,1-dione hydrochloride
    • 3-(Propylamino)tetrahydrothiophene1,1-dioxidehydrochloride
    • tetrahydro-N-propyl-3-Thiophenamine-1,1-dioxide, hydrochloride (1:1)
    • 3-(propylamino)-1lambda6-thiolane-1,1-dione hydrochloride
    • G48248
    • 3-(propylamino)-1-thiolane-1,1-dione hydrochloride
    • F2115-0001
    • EN300-07926
    • MLS000569817
    • MFCD07286701
    • J-522758
    • CHEMBL1742191
    • 3-(propylamino)-1lambda-thiolane-1,1-dione hydrochloride
    • 3-(Propylamino)tetrahydrothiophene 1,1-dioxide hydrochloride
    • 3-(propylamino)-1??-thiolane-1,1-dione hydrochloride
    • SMR000155185
    • AKOS024133435
    • Z56963416
    • CS-0220939
    • MDL: MFCD07286701
    • Inchi: 1S/C7H15NO2S.ClH/c1-2-4-8-7-3-5-11(9,10)6-7;/h7-8H,2-6H2,1H3;1H
    • InChI Key: LMTHWQJONYDTII-UHFFFAOYSA-N
    • SMILES: Cl.S1(CCC(C1)NCCC)(=O)=O

Computed Properties

  • Exact Mass: 213.0590276g/mol
  • Monoisotopic Mass: 213.0590276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 205
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.6Ų

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3-(propylamino)-1λ?-thiolane-1,1-dione hydrochloride Suppliers

Amadis Chemical Company Limited
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(CAS:483967-52-8)3-(propylamino)-1λ?-thiolane-1,1-dione hydrochloride
Order Number:A1087274
Stock Status:in Stock
Quantity:100mg/250mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 19:29
Price ($):157.0/262.0
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Additional information on 3-(propylamino)-1λ?-thiolane-1,1-dione hydrochloride

3-(Propylamino)-1λ?-Thiolane-1,1-dione Hydrochloride: An Overview

3-(Propylamino)-1λ?-thiolane-1,1-dione hydrochloride (CAS No. 483967-52-8) is a unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct thiolane ring and propylamino functionality, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings associated with this intriguing molecule.

The chemical structure of 3-(propylamino)-1λ?-thiolane-1,1-dione hydrochloride is notable for its thiolane ring, which is a six-membered ring containing a sulfur atom. The presence of the propylamino group imparts additional reactivity and functional diversity to the molecule. The hydrochloride salt form ensures enhanced solubility and stability, making it suitable for various experimental and clinical applications.

The synthesis of 3-(propylamino)-1λ?-thiolane-1,1-dione hydrochloride typically involves a multi-step process. One common approach starts with the preparation of the thiolane ring through the reaction of a suitable sulfur-containing precursor with an appropriate alkylating agent. Subsequently, the introduction of the propylamino group can be achieved via nucleophilic substitution or other functional group transformations. The final step involves the formation of the hydrochloride salt to enhance solubility and stability.

In terms of biological activities, recent studies have highlighted several promising properties of 3-(propylamino)-1λ?-thiolane-1,1-dione hydrochloride. One notable area of research is its potential as an antioxidant agent. The thiolane ring and propylamino group contribute to its ability to scavenge free radicals and protect cells from oxidative stress. This property makes it a candidate for treating conditions associated with oxidative damage, such as neurodegenerative diseases and cardiovascular disorders.

Another area of interest is its anti-inflammatory effects. Preclinical studies have shown that 3-(propylamino)-1λ?-thiolane-1,1-dione hydrochloride can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models. This suggests its potential use in treating inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its antioxidant and anti-inflammatory properties, 3-(propylamino)-1λ?-thiolane-1,1-dione hydrochloride has also been investigated for its potential as an anticancer agent. Research has demonstrated that it can induce apoptosis in cancer cells and inhibit tumor growth in vitro and in vivo. The mechanism of action appears to involve the modulation of key signaling pathways involved in cell survival and proliferation.

The safety profile of 3-(propylamino)-1λ?-thiolane-1,1-dione hydrochloride has been evaluated in several preclinical studies. These studies have generally shown that it is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, further research is needed to fully understand its long-term safety and potential side effects.

Clinical trials are currently underway to assess the efficacy and safety of 3-(propylamino)-1λ?-thiolane-1,1-dione hydrochloride in various therapeutic settings. Early results from phase I trials have been encouraging, with the compound demonstrating good pharmacokinetic properties and preliminary evidence of therapeutic benefit in patients with certain conditions.

In conclusion, 3-(propylamino)-1λ?-thiolane-1,1-dione hydrochloride (CAS No. 483967-52-8) is a promising compound with a diverse range of biological activities. Its unique chemical structure and functional groups make it a valuable candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for addressing unmet medical needs in various disease areas.

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Amadis Chemical Company Limited
(CAS:483967-52-8)3-(propylamino)-1λ?-thiolane-1,1-dione hydrochloride
A1087274
Purity:99%/99%
Quantity:100mg/250mg
Price ($):157.0/262.0
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